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Compound of Interest

Compound Name: FHT-2344

Cat. No.: B12380974 Get Quote

Technical Support Center: FHT-2344
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of FHT-2344 in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is FHT-2344?

FHT-2344 is a potent and selective allosteric and ATP-competitive inhibitor of the

SMARCA2/SMARCA4 ATPases (also known as BRM/BRG1) of the BAF chromatin remodeling

complex.[1][2] It has been used in research to investigate the role of these ATPases in cancer

biology. FHT-2344 has demonstrated the ability to reduce tumor growth in in vivo models.[3][4]

Q2: What is the primary solvent for dissolving FHT-2344?

Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of FHT-2344.

Q3: What is the recommended concentration for FHT-2344 stock solutions?

It is recommended to prepare stock solutions in the range of 10-20 mM in DMSO.[3]

Q4: How should I store FHT-2344 and its stock solutions?
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FHT-2344 powder and DMSO stock solutions should be stored at -20°C.[1][5][6] The

compound is stable for at least four years when stored as a solid at -20°C.[5] To maintain the

integrity of the compound, it is advisable to make aliquots of the stock solution to avoid multiple

freeze-thaw cycles.[3] It is recommended to use DMSO stocks that have been stored for

beyond 3-6 months or have undergone more than two freeze/thaw cycles only after re-testing

for activity.[6]

Q5: What is the solubility of FHT-2344 in common aqueous buffers like PBS or cell culture

media?

Currently, there is limited publicly available data on the solubility and stability of FHT-2344 in

common experimental aqueous buffers such as PBS, TRIS, or cell culture media. The provided

datasheets primarily focus on its solubility in DMSO. Researchers should perform their own

solubility and stability tests in their specific buffers of interest before proceeding with

experiments.
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Issue Possible Cause Recommended Solution

Precipitation observed when

diluting DMSO stock solution

into aqueous buffer.

The solubility of FHT-2344 in

the aqueous buffer is lower

than the final desired

concentration.

- Perform a pilot solubility test

to determine the maximum

soluble concentration in your

specific buffer. - Try lowering

the final concentration of FHT-

2344. - Consider if a small

percentage of DMSO can be

tolerated in your experiment to

aid solubility. Always include a

vehicle control with the same

final DMSO concentration.

Inconsistent experimental

results.

The compound may have

degraded due to improper

storage or multiple freeze-thaw

cycles of the stock solution.

The compound may not be

stable in the experimental

buffer over the duration of the

experiment.

- Prepare fresh stock solutions

from the solid compound. -

Aliquot stock solutions to

minimize freeze-thaw cycles.

[3] - Perform a stability study to

assess the degradation of

FHT-2344 in your experimental

buffer at the relevant

temperature and time points.

Difficulty dissolving FHT-2344

in DMSO.

The compound may require

assistance to fully dissolve.

Use gentle heating, sonication,

or vortexing to aid dissolution

in DMSO.[3]

Data Summary
Chemical and Physical Properties of FHT-2344
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Property Value Reference

Molecular Formula C₂₃H₂₄N₆O₅S₂ [1]

Molecular Weight 528.6 g/mol [1][5]

CAS Number 2468058-90-2 [1]

Purity ≥95% or ≥98% [1][5]

Solubility Data for FHT-2344

Solvent Maximum Concentration Reference

DMSO 50 mM (26.43 mg/mL) [1][2]

DMSO Sparingly soluble: 1-10 mg/mL [5]

DMSO (for stock solutions) 10-20 mM [3]

Stability and Storage of FHT-2344

Condition Stability Reference

Solid at -20°C ≥ 4 years [5]

DMSO Stock at -20°C
Test activity after 3-6 months

or >2 freeze/thaw cycles
[6]

Experimental Protocols
Protocol 1: Preparation of FHT-2344 Stock Solution

Objective: To prepare a 10 mM stock solution of FHT-2344 in DMSO.

Materials:

FHT-2344 solid powder

Anhydrous DMSO
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Sterile microcentrifuge tubes

Procedure:

1. Allow the FHT-2344 vial to equilibrate to room temperature before opening.

2. Weigh the required amount of FHT-2344 powder in a sterile microcentrifuge tube. For

example, for 1 mL of a 10 mM stock solution, weigh out 5.286 mg of FHT-2344 (Molecular

Weight = 528.6 g/mol ).

3. Add the calculated volume of DMSO to the tube.

4. Vortex the solution until the solid is completely dissolved. Gentle heating or sonication can

be used to aid dissolution if necessary.[3]

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -20°C.

Protocol 2: Pilot Aqueous Buffer Solubility Assessment

Objective: To determine the approximate solubility of FHT-2344 in a specific aqueous

experimental buffer.

Materials:

10 mM FHT-2344 in DMSO stock solution

Experimental aqueous buffer (e.g., PBS, TRIS, cell culture medium)

Sterile microcentrifuge tubes

Procedure:

1. Prepare a series of dilutions of the FHT-2344 DMSO stock solution into the aqueous

buffer. For example, prepare final concentrations ranging from 1 µM to 100 µM.
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2. Ensure the final concentration of DMSO is kept constant across all dilutions and is at a

level tolerated by your experimental system (typically ≤ 0.5%).

3. Include a vehicle control containing the same final concentration of DMSO.

4. Incubate the solutions at the temperature of your intended experiment (e.g., 37°C) for a

set period (e.g., 2 hours).

5. Visually inspect for any signs of precipitation.

6. For a more quantitative assessment, centrifuge the samples and measure the

concentration of FHT-2344 in the supernatant using a suitable analytical method like

HPLC or LC-MS.

7. The highest concentration that does not show precipitation is the approximate solubility in

that buffer under the tested conditions.

Visualizations

BAF Chromatin Remodeling Complex

SMARCA2/BRM

ADP + Pi

 hydrolyzes

Chromatin

 remodels

SMARCA4/BRG1

 hydrolyzes

 remodels

FHT-2344

Inhibition

Inhibition

ATP

 binds

 binds

Accessible Chromatin Gene Transcription

Click to download full resolution via product page

Caption: Mechanism of action of FHT-2344.
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Caption: General experimental workflow for using FHT-2344.
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Caption: Workflow for assessing FHT-2344 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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